N-[(1Z)-1-(4-chlorophenyl)-3-(morpholin-4-yl)-3-oxoprop-1-en-2-yl]benzamide

• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol
• IUPAC Name: N-[(Z)-1-(4-chlorophenyl)-3-morpholin-4-yl-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C20H19ClN2O3/c21-17-8-6-15(7-9-17)14-18(20(25)23-10-12-26-13-11-23)22-19(24)16-4-2-1-3-5-16/h1-9,14H,10-13H2,(H,22,24)/b18-14-
• InChI Key: JCHNAUNKXHNMLT-JXAWBTAJSA-N
• Isomeric SMILES: C1COCCN1C(=O)/C(=C/C2=CC=C(C=C2)Cl)/NC(=O)C3=CC=CC=C3
• SMILES: C1COCCN1C(=O)C(=CC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3

Description

N-[(1Z)-1-(4-chlorophenyl)-3-(morpholin-4-yl)-3-oxoprop-1-en-2-yl]benzamide, commonly known as CMOPB, is a chemical compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

CMOPB acts as a competitive antagonist of the dopamine D3 receptor, blocking the binding of dopamine to the receptor. This results in a decrease in the activity of the dopamine D3 receptor and a reduction in the downstream signaling pathways that are involved in reward-related behaviors.
Biochemical and Physiological Effects:
CMOPB has been shown to decrease the rewarding effects of drugs of abuse, such as cocaine and methamphetamine. It has also been shown to reduce depressive-like behaviors in animal models of depression. Additionally, CMOPB has been shown to have anti-inflammatory effects in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using CMOPB in lab experiments is its selectivity for the dopamine D3 receptor, which allows for the investigation of the specific role of this receptor in various behaviors and disorders. However, one limitation of using CMOPB is its relatively low potency, which may require higher concentrations to achieve the desired effects.

Future Directions

Future research on CMOPB could include the development of more potent derivatives of the compound, as well as the investigation of its potential use in the treatment of neuropsychiatric disorders. Additionally, the role of the dopamine D3 receptor in various physiological processes, such as inflammation and immune function, could be further explored using CMOPB as a tool compound.

Synthesis Methods

The synthesis of CMOPB involves the condensation of 4-chlorophenylhydrazine with ethyl acetoacetate, followed by the reaction of the resulting hydrazone with benzoyl chloride. The final product is obtained by treating the resulting benzoyl hydrazone with morpholine and acetic anhydride.

Scientific Research Applications

CMOPB has been studied for its potential use as a tool compound in scientific research. It is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward-related behaviors. CMOPB has been used to investigate the role of the dopamine D3 receptor in addiction, depression, and other neuropsychiatric disorders.